(4-Benzylpiperidin-1-yl)(1-(6-(p-tolylthio)pyridazin-3-yl)piperidin-4-yl)methanone

• IUPAC Name: (4-benzylpiperidin-1-yl)-[1-[6-(4-methylphenyl)sulfanylpyridazin-3-yl]piperidin-4-yl]methanone
• InChI: InChI=1S/C29H34N4OS/c1-22-7-9-26(10-8-22)35-28-12-11-27(30-31-28)32-19-15-25(16-20-32)29(34)33-17-13-24(14-18-33)21-23-5-3-2-4-6-23/h2-12,24-25H,13-21H2,1H3
• InChI Key: PWPIXIUMLLWQBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=NN=C(C=C2)N3CCC(CC3)C(=O)N4CCC(CC4)CC5=CC=CC=C5
• Molecular Formula: C29H34N4OS
• Molecular Weight: 486.7 g/mol

Description

(4-Benzylpiperidin-1-yl)(1-(6-(p-tolylthio)pyridazin-3-yl)piperidin-4-yl)methanone is a useful research compound. Its molecular formula is C29H34N4OS and its molecular weight is 486.68. The purity is usually 95%.
BenchChem offers high-quality (4-Benzylpiperidin-1-yl)(1-(6-(p-tolylthio)pyridazin-3-yl)piperidin-4-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-Benzylpiperidin-1-yl)(1-(6-(p-tolylthio)pyridazin-3-yl)piperidin-4-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Activity

• . These compounds exhibited antibacterial effects against Staphylococcus aureus (MTCC 3160) at specific concentrations.

Antioxidant and Enzyme Inhibition

• . These compounds were evaluated for their ability to scavenge free radicals and inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) enzymes.

Pharmacological Modulation

• .

Alzheimer’s Disease Research

• . AChE inhibitors are used in Alzheimer’s disease treatment.

Medicinal Chemistry

• . Our compound’s benzoxazole moiety holds promise for further optimization.

Drug Metabolism and Pharmacokinetics

• .

Mechanism of Action

Target of Action

It is related to4-Benzylpiperidine , which is known to act as a monoamine releasing agent with selectivity for releasing dopamine versus serotonin . It is most efficacious as a releaser of norepinephrine .

Mode of Action

The compound likely interacts with its targets by binding to the active sites, leading to the release of monoamines. This can result in changes in neurotransmitter levels in the synaptic cleft, affecting neuronal signaling .

Biochemical Pathways

The compound likely affects the monoaminergic pathways, particularly those involving dopamine, norepinephrine, and serotonin. These pathways play crucial roles in various physiological processes, including mood regulation, reward, and cognition .

Pharmacokinetics

Related compounds like 4-benzylpiperidine are known to have a fast onset of action and a short duration , suggesting that this compound may have similar pharmacokinetic properties.

Result of Action

The molecular and cellular effects of the compound’s action would likely involve changes in neuronal signaling due to altered neurotransmitter levels. This could potentially lead to changes in mood, cognition, and other neurological functions .